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Compound of Interest

Compound Name: 3-Methylcyclohex-3-en-1-one

Cat. No.: B1348519 Get Quote

An In-depth Technical Guide to 3-
Methylcyclohex-3-en-1-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylcyclohex-3-en-1-one, a cyclic ketone with the chemical formula C₇H₁₀O, is a

molecule of interest in organic synthesis and potentially in the exploration of novel bioactive

compounds.[1][2] Its structure, featuring both a carbonyl group and a trisubstituted double bond

within a six-membered ring, offers a versatile scaffold for various chemical modifications. This

guide provides a summary of its known physical and chemical properties. It is important to note

that while data for its isomers and related compounds are more readily available, specific

experimental protocols and comprehensive biological activity data for 3-Methylcyclohex-3-en-
1-one are not extensively documented in publicly accessible literature.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Methylcyclohex-3-en-1-one is

presented below. It is important to note that some reported values in the literature show

discrepancies.
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Property Value Source(s)

Molecular Formula C₇H₁₀O [1][2]

Molecular Weight 110.15 g/mol [2]

CAS Number 31883-98-4 [2]

Boiling Point 171 °C / 192 °C

Melting Point -21 °C

Density 0.964 g/cm³

Appearance Colorless liquid (presumed)

Solubility No data available

Synonyms: 3-Methyl-3-cyclohexen-1-one, 3-Cyclohexen-1-one, 3-methyl-[2]

Spectroscopic Data
Detailed, experimentally verified spectroscopic data (¹H NMR, ¹³C NMR, IR) for 3-
Methylcyclohex-3-en-1-one are not readily available in the searched literature. The data

presented in various databases often pertains to its isomers, such as 3-methyl-2-cyclohexen-1-

one, or its saturated analog, 3-methylcyclohexanone.[3][4][5][6][7][8][9][10][11] Researchers

should exercise caution and verify the identity of the compound using appropriate analytical

techniques.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Methylcyclohex-3-en-1-one
could not be identified in the available search results. However, general synthetic strategies for

related α,β-unsaturated ketones often involve the following conceptual steps, which could

potentially be adapted.

Conceptual Synthesis Workflow
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Conceptual Synthesis of 3-Methylcyclohex-3-en-1-one

Starting Material

Halogenation

Elimination

Final Product

3-Methylcyclohexanone

α-Bromination

e.g., Br2, HBr

Dehydrobromination

Base (e.g., Li2CO3, DBU)

3-Methylcyclohex-3-en-1-one

Click to download full resolution via product page

Caption: A possible synthetic route to 3-Methylcyclohex-3-en-1-one.

Note: This represents a generalized pathway and would require significant experimental

optimization and verification.

Reactivity and Chemical Properties
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The reactivity of 3-Methylcyclohex-3-en-1-one is dictated by the presence of the ketone and

the carbon-carbon double bond.

Carbonyl Group: The ketone functionality can undergo nucleophilic addition, reduction to the

corresponding alcohol (3-methylcyclohex-3-en-1-ol), and other standard ketone reactions.

Alkene Group: The double bond can participate in electrophilic additions and cycloaddition

reactions. The conjugation of the double bond with the carbonyl group in the isomeric 3-

methyl-2-cyclohexen-1-one leads to different reactivity patterns, such as Michael additions.

While 3-Methylcyclohex-3-en-1-one is not a conjugated enone, rearrangements to its more

stable conjugated isomer under certain conditions are possible.

Biological and Pharmacological Properties
There is a significant lack of information in the scientific literature regarding the biological

activity, pharmacological effects, or mechanism of action of 3-Methylcyclohex-3-en-1-one. No

studies on its effects on cellular signaling pathways, its potential as a drug development

candidate, or its toxicological profile were identified in the comprehensive searches. While

some related cyclohexene derivatives have been investigated for activities such as

antiparkinsonian effects, these studies do not include 3-Methylcyclohex-3-en-1-one.[12]

Due to the absence of this data, no signaling pathway or experimental workflow diagrams

related to the biological activity of this specific compound can be provided.

Safety and Handling
Based on available information, 3-Methylcyclohex-3-en-1-one is classified as a skin

sensitizer.[2] Standard laboratory safety precautions should be taken when handling this

compound, including the use of personal protective equipment such as gloves, safety glasses,

and a lab coat. Work should be conducted in a well-ventilated area.

Conclusion
3-Methylcyclohex-3-en-1-one is a chemical entity with established basic identifiers and some

physical properties, though inconsistencies exist in reported data. A significant gap in the

scientific literature exists concerning its detailed spectroscopic characterization, specific and

reproducible synthetic protocols, and, most notably, its biological activity and potential
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pharmacological applications. Further research is required to elucidate these aspects to fully

understand the potential of this molecule for scientific and drug development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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